Cas no 103225-47-4 (Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)-)

Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)- structure
103225-47-4 structure
Product Name:Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)-
CAS No:103225-47-4
MF:C18H10N2O2S
MW:318.349202632904
CID:125544
PubChem ID:13659957
Update Time:2025-04-18

Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)-
    • (2-PHENYLBENZO[5,6-B]-4H-THIOPYRAN-4-YLIDENE)-PROPANEDINITRIL-1,1-DIOXIDE
    • trans-4-dicyanomethylene-2-methyl-6-p-dimethylaminostyryl-4H-pyran
    • 2-(1,1-dioxo-2-phenylthiochromen-4-ylidene)propanedinitrile
    • 103225-47-4
    • Inchi: 1S/C18H10N2O2S/c19-11-14(12-20)16-10-18(13-6-2-1-3-7-13)23(21,22)17-9-5-4-8-15(16)17/h1-10H
    • InChI Key: GRDXPCBONNNATN-UHFFFAOYSA-N
    • SMILES: S1(C(C2C=CC=CC=2)=C/C(=C(/C#N)\C#N)/C2C=CC=CC1=2)(=O)=O

Computed Properties

  • Exact Mass: 318.04600
  • Monoisotopic Mass: 318.04629874g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 728
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 90.1Ų

Experimental Properties

  • PSA: 90.10000
  • LogP: 4.39656

Propanedinitrile,2-(1,1-dioxido-2-phenyl-4H-1-benzothiopyran-4-ylidene)- Related Literature

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